3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one

• IUPAC Name: 3-(3-nitrophenyl)-6,7-dihydro-5H-1-benzofuran-4-one
• InChI: InChI=1S/C14H11NO4/c16-12-5-2-6-13-14(12)11(8-19-13)9-3-1-4-10(7-9)15(17)18/h1,3-4,7-8H,2,5-6H2
• InChI Key: ZCBMPCBNFVEWCC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)C(=CO2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C14H11NO4
• Molecular Weight: 257.24 g/mol

Description

The compound “3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one” is a complex organic molecule. It contains a benzofuran moiety, which is a heterocyclic compound consisting of fused benzene and furan rings. It also has a nitrophenyl group attached, which is a phenyl ring with a nitro (-NO2) substituent.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzofuran and nitrophenyl groups. The benzofuran ring system is aromatic, meaning it has a cyclic, planar arrangement of atoms with a ring of resonance bonds. The nitrophenyl group would contribute to the overall polarity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the nitro group, which is electron-withdrawing, and the aromatic benzofuran ring, which is relatively stable but can participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the nitro group could enhance its reactivity and polarity. The benzofuran moiety could contribute to its aromaticity and potentially its fluorescence properties.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the specific biological target it interacts with. The nitro group could potentially undergo reduction in a biological system, which might be relevant to its activity.

Future Directions

The study and application of nitroaromatic and benzofuran compounds is a rich field with potential for new discoveries. This particular compound could be of interest in various areas such as medicinal chemistry, materials science, or synthetic methodology.